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Compound of Interest

Compound Name: SSK36

Cat. No.: B15590272

To provide you with an accurate and detailed technical support guide on "Common pitfalls in
ssK36-based enzyme kinetics," we require further clarification on the term "ssK36."

Our comprehensive search has indicated that "ssK36" is not a standard or widely recognized
identifier for a specific enzyme or enzymatic system. The term is ambiguous and could
potentially refer to several distinct concepts in the field of enzyme kinetics.

Based on our initial research, here are the possible interpretations of "ssK36":

e An enzyme from Streptococcus sanguinis strain SK36: It is possible that "ssK36" is an
internal or informal abbreviation for a specific enzyme isolated from this bacterial strain.
Streptococcus sanguinis is a bacterium of significant interest in studies of the human oral
microbiome and infective endocarditis.[1][2][3][4][5] If "ssK36" refers to an enzyme from this
organism, please provide the full name of the enzyme (e.g., a specific glucosyltransferase,
protease, etc.).

e A single-site mutation at Lysine 36 (K36): The abbreviation "ss" could stand for "single-site,"
and "K36" would refer to a mutation at the 36th amino acid position, where Lysine (K) has
been substituted with another amino acid. Site-directed mutagenesis is a common technique
used to study the structure-function relationship of enzymes.[6] If this is the case, please
specify the full name of the enzyme that has been mutated. For example, research has been
conducted on enzymes like K9/K36 demethylase where mutations in interacting histones are
studied.[7][8][9]
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Why this clarification is crucial:

A technical support guide for enzyme kinetics must be highly specific to the enzyme and
experimental system in question. Common pitfalls and troubleshooting strategies will vary
significantly depending on:

The enzyme's structure and catalytic mechanism.

The substrates and cofactors involved.

The specific assay conditions (e.g., pH, temperature, buffer composition).

The nature of any mutations and their impact on enzyme stability and function.[10][11]

Without a clear understanding of what "ssK36" represents, any information provided would be
generic and may not be relevant to your specific experimental challenges.

To help us proceed, please provide the following information:

The full name of the enzyme you are working with.

If applicable, the specific mutation (e.g., K36A, K36R, etc.).

The biological context or source of the enzyme.

A brief description of the enzymatic reaction you are studying.

Once we have this information, we will be able to build a comprehensive and targeted technical
support center that directly addresses the common pitfalls and troubleshooting needs for your
specific ssK36-based enzyme kinetics experiments. This will include detailed FAQs, structured
data tables, experimental protocols, and custom diagrams to support your research and
development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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